Methyl 3-fluoro-4-isopropoxybenzoate

• IUPAC Name: methyl 3-fluoro-4-propan-2-yloxybenzoate
• InChI: InChI=1S/C11H13FO3/c1-7(2)15-10-5-4-8(6-9(10)12)11(13)14-3/h4-7H,1-3H3
• InChI Key: ZPQJAHPDJSZNTL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=C(C=C(C=C1)C(=O)OC)F
• Molecular Formula: C11H13FO3
• Molecular Weight: 212.22 g/mol

Description

“Methyl 3-fluoro-4-isopropoxybenzoate” is a chemical compound with the CAS Number: 1346498-59-6. It has a molecular weight of 212.22 and is in liquid form.

Molecular Structure Analysis

The IUPAC name for this compound is methyl 3-fluoro-4-isopropoxybenzoate. The InChI code for this compound is 1S/C11H13FO3/c1-7(2)15-10-5-4-8(6-9(10)12)11(13)14-3/h4-7H,1-3H3.

Scientific Research Applications

Material Science Research

. The compound’s unique properties could potentially be leveraged in the development of new materials.

Chemical Synthesis

. Its unique structure could make it a valuable component in the synthesis of complex chemical compounds.

Chromatography

. Chromatography is a laboratory technique for the separation of a mixture and this compound could potentially be used as a stationary phase or as a part of the mobile phase.

Analytical Research

. It could be used as a standard or reagent in various analytical techniques.

Non-Linear Optics

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Density Functional Theory (DFT) Studies

. DFT is a computational quantum mechanical modelling method used in physics and chemistry to investigate the electronic structure of many-body systems.

Synthesis routes and methods

Procedure details

To methyl 3-fluoro-4-hydroxy-benzoate (2.00 g, 11.8 mmol) in DMF (12.5 mL) was added K2CO3 (6.50 g, 47.0 mmol) followed by 2-iodopropane (2.35 mL, 23.5 mmol). The mixture was heated at 60° C. for 1.5 h. The mixture was filtered using EtOAc and the filtrate was evaporated under reduced pressure. The residue was dissolved in EtOAc and was washed with water and brine. The organic layer was dried over sodium sulfate, filtered and concentrated under reduced pressure to give methyl 3-fluoro-4-isopropoxybenzoate. ESI-MS m/z calc 212.1, found 213.3 (M+1)+. Retention time: 1.70 minutes (3 min run).